Acetamide, N-(1,2,3,4-tetrahydro-8-methoxy-2-naphthalenyl)-, (R)-

• CAS RN: 153221-21-7
• Molecular Formula: C13H17NO2
• Molecular Weight: 219.28 g/mol
• IUPAC Name: N-[(2R)-8-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl]acetamide
• InChI: InChI=1S/C13H17NO2/c1-9(15)14-11-7-6-10-4-3-5-13(16-2)12(10)8-11/h3-5,11H,6-8H2,1-2H3,(H,14,15)/t11-/m1/s1
• InChI Key: VDJCYVYVTWEIPD-LLVKDONJSA-N
• Isomeric SMILES: CC(=O)N[C@@H]1CCC2=C(C1)C(=CC=C2)OC
• SMILES: CC(=O)NC1CCC2=C(C1)C(=CC=C2)OC
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: AH 001; AH-001; AH001

Description

AH 001 is a synthetic melatoninergic agonist.

Scientific Research Applications

Crystal Structure and Conformation

• Crystal Structure Insights: The crystal structure of N-[2-(7-methoxy-1-naphthyl)ethyl]acetamide reveals a specific conformation where the naphthalene ring is planar, and the methoxy substituent is staggered. This structure is crucial for understanding its interactions and potential applications (Tinant et al., 1994).

Interaction with Other Compounds

• Co-crystal Formation: The compound forms co-crystals with aromatic diols, demonstrating its potential in forming stable structures with other organic compounds, which is significant for pharmaceutical and chemical synthesis applications (Karmakar et al., 2009).

Antiproliferative Activities

• Cancer Cell Line Studies: Some derivatives have shown antiproliferative activities against various human cancer cell lines, indicating potential therapeutic applications in oncology (I‐Li Chen et al., 2013).

Inhibition of Aminopeptidase N

• Potential in Anti-Angiogenic Therapy: Certain acetamide derivatives act as inhibitors of aminopeptidase N, an enzyme involved in angiogenesis, suggesting potential in developing anti-angiogenic therapies (Jiyong Lee et al., 2005).

Anti-HIV Activity

• Potential as Antiviral Agents: Some acetamide derivatives have shown inhibitory activity against HIV, indicating potential uses in antiviral drug development (Hamad et al., 2010).

Photo-physical Properties

• Potential in Solid State Devices: The photo-physical properties of certain naphthalimide derivatives, including those with acetamide groups, have been studied for potential applications in light-emitting solid state devices (Martin et al., 2005).

Synthesis and Medicinal Chemistry

• Synthetic Methods and Applications: Research has been conducted on efficient synthesis methods for this compound and its derivatives, highlighting its importance in medicinal chemistry and drug development (Chinea et al., 2013).